Cas no 941952-13-2 (N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941952-13-2
• MF: C₂₀H₁₆FN₃O₄
• MW: 381.357148170471
• CID: 5501652
• Update Time: 2025-05-20

N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoro-3-nitrophenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16FN3O4/c1-13-5-2-3-6-14(13)12-23-10-4-7-16(20(23)26)19(25)22-15-8-9-17(21)18(11-15)24(27)28/h2-11H,12H2,1H3,(H,22,25)
• InChI Key： QKTKXAMDAPEMDK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2C)C=CC=C1C(NC1=CC=C(F)C([N+]([O-])=O)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941952-13-2)

N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 941952-13-2, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study and development. The structural features of this molecule, particularly its aromatic rings and heterocyclic core, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide incorporates several key functional groups that are well-known for their role in modulating biological pathways. The presence of a nitro group at the 3-position of the phenyl ring and a fluoro substituent at the 4-position introduces both electronic and steric effects that can influence the compound's interactions with biological targets. Additionally, the dihydropyridine core is a well-established scaffold in pharmaceuticals, particularly known for its role in calcium channel modulation and other cardiovascular applications.

In recent years, there has been a growing interest in developing novel dihydropyridine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with specific enzymes and receptors. The introduction of fluorine and nitro groups into the dihydropyridine framework has been particularly noteworthy, as these modifications can enhance the metabolic stability and binding affinity of the molecule. This has led to several research efforts aimed at optimizing these derivatives for improved pharmacological profiles.

One of the most compelling aspects of N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is its potential as an inhibitor of key enzymes involved in inflammatory and metabolic pathways. Studies have suggested that this compound may exert its effects by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. By inhibiting these enzymes, the compound could potentially reduce inflammation and related symptoms, making it a candidate for treating conditions such as arthritis and other inflammatory disorders.

The synthesis of N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro and nitro groups necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the dihydropyridine core efficiently. These methods not only improve the overall yield but also minimize unwanted side products, ensuring that the final product meets stringent quality standards.

Evaluation of the pharmacokinetic properties of N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has revealed several promising characteristics. The compound exhibits good oral bioavailability and moderate metabolic stability, suggesting that it could be suitable for therapeutic use if further optimized. Additionally, preliminary studies indicate that it has a favorable pharmacokinetic profile with minimal accumulation in tissues, which is crucial for long-term treatment regimens. These findings are encouraging for future development efforts aimed at translating this compound into a clinical candidate.

The potential therapeutic applications of N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide extend beyond inflammation management. Research has also explored its potential role in neuroprotection and cancer therapy. The dihydropyridine scaffold is known to interact with voltage-gated calcium channels, which are implicated in various neurological disorders. By modulating calcium influx into neurons, this compound could potentially mitigate symptoms associated with conditions such as epilepsy and neurodegenerative diseases. Furthermore, its ability to inhibit certain enzymes involved in cancer cell proliferation makes it an attractive candidate for oncological research.

The development of N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide aligns with current trends in drug discovery aimed at identifying small molecules with multiple mechanisms of action. Such compounds are highly sought after due to their potential to provide synergistic benefits while minimizing side effects. The combination of anti-inflammatory and neuroprotective properties makes this molecule particularly intriguing for treating complex diseases that involve both inflammation and neuronal dysfunction.

In conclusion, N-(4-fluoro-3-nitrophenyl)-1-(2-methylphenyl)methyl-2-oxyo 1 12 dihydrop y rid ine 33 car box am ide (CAS No 94195 213 ) is a structurally complex yet promising compound with significant therapeutic potential Its unique molecular features combined with encouraging preclinical data make it an attractive candidate for further research and development In light o f ongoing advancements i n synthetic chemistry an d pharmacology this molecule holds great promise f or becoming an important therapeutic agent i n the future